Cas no 1803729-33-0 (1-Difluoromethoxy-2,3-dimethyl-5-nitrobenzene)

• Product Name: 1-Difluoromethoxy-2,3-dimethyl-5-nitrobenzene
• CAS No: 1803729-33-0
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 5004736
• Update Time: 2025-05-26

1-Difluoromethoxy-2,3-dimethyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Difluoromethoxy-2,3-dimethyl-5-nitrobenzene

• Inchi： 1S/C9H9F2NO3/c1-5-3-7(12(13)14)4-8(6(5)2)15-9(10)11/h3-4,9H,1-2H3
• InChI Key： MGROMXMVSUEEER-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(C)=C1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.4
• Topological Polar Surface Area: 55

Additional information on 1-Difluoromethoxy-2,3-dimethyl-5-nitrobenzene

Professional Introduction to 1-Difluoromethoxy-2,3-dimethyl-5-nitrobenzene (CAS No. 1803729-33-0)

1-Difluoromethoxy-2,3-dimethyl-5-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1803729-33-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural and electronic properties, has found applications in various research domains, particularly in the development of novel agrochemicals and pharmaceutical intermediates.

The molecular structure of 1-Difluoromethoxy-2,3-dimethyl-5-nitrobenzene consists of a benzene ring substituted with a nitro group at the 5-position, a difluoromethoxy group at the 1-position, and two methyl groups at the 2- and 3-positions. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for synthetic chemistry. The presence of both electron-withdrawing (nitro) and electron-donating (difluoromethoxy) groups on the aromatic ring creates a balance that enhances reactivity in various chemical transformations.

In recent years, 1-Difluoromethoxy-2,3-dimethyl-5-nitrobenzene has been extensively studied for its potential applications in pharmaceutical research. The nitro group, known for its ability to participate in nucleophilic substitution reactions, allows for further functionalization of the molecule. This property is particularly valuable in the synthesis of active pharmaceutical ingredients (APIs), where precise control over molecular structure is crucial for achieving desired pharmacological effects.

Moreover, the difluoromethoxy group introduces additional electronic complexity to the benzene ring. Fluorine atoms are well-known for their ability to modulate metabolic stability and binding affinity in drug molecules. By incorporating fluorine atoms into pharmaceutical candidates, researchers can enhance their bioavailability and target specificity. The combination of these features makes 1-Difluoromethoxy-2,3-dimethyl-5-nitrobenzene an attractive intermediate for designing next-generation therapeutics.

Recent advancements in synthetic methodologies have further expanded the utility of 1-Difluoromethoxy-2,3-dimethyl-5-nitrobenzene. For instance, transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization of the aromatic core. These reactions often proceed with high selectivity and yield, making them ideal for large-scale synthesis. Additionally, photochemical techniques have been employed to access novel derivatives of this compound, opening up new avenues for structural diversification.

The agrochemical sector has also benefited from the use of 1-Difluoromethoxy-2,3-dimethyl-5-nitrobenzene. Its structural features make it a promising candidate for developing advanced pesticides and herbicides. These compounds are designed to target specific biological pathways in pests while minimizing environmental impact. The nitro group's reactivity allows for the introduction of various substituents that can enhance pesticidal activity.

In conclusion, 1-Difluoromethoxy-2,3-dimethyl-5-nitrobenzene (CAS No. 1803729-33-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural attributes enable diverse chemical modifications, making it a valuable tool for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in advancing chemical biology and material science.